3-Ethynyl-imidazo[1,2-A]pyrazine
Overview
Description
3-Ethynyl-imidazo[1,2-A]pyrazine is a chemical compound with the CAS Number: 943320-47-6 . It has a molecular weight of 143.15 and its IUPAC name is 3-ethynylimidazo[1,2-A]pyrazine .
Synthesis Analysis
Imidazo[1,2-A]pyrazine acts as a versatile scaffold in organic synthesis and drug development . An efficient iodine-catalyzed method for synthesizing imidazo[1,2-A]pyrazines has been reported . The product is generated in situ by the reaction between an aryl aldehyde and 2-aminopyridine or 2-aminopyrazine .Molecular Structure Analysis
The InChI code for 3-Ethynyl-imidazo[1,2-A]pyrazine is 1S/C8H5N3/c1-2-7-5-10-8-6-9-3-4-11(7)8/h1,3-6H . This code provides a standard way to encode the molecular structure using text.Chemical Reactions Analysis
Imidazo[1,2-A]pyrazine acts as a versatile scaffold in organic synthesis and drug development . It exhibits significant reactivity and multifarious biological activity .Physical And Chemical Properties Analysis
3-Ethynyl-imidazo[1,2-A]pyrazine is a solid at room temperature .Scientific Research Applications
Organic Synthesis and Drug Development
3-Ethynyl-imidazo[1,2-A]pyrazine serves as a versatile scaffold in organic synthesis and is pivotal in drug development . Its structure is conducive to various synthetic methods, enhancing its reactivity and broadening its biological activity. This compound’s adaptability allows for the creation of numerous derivatives with potential pharmacological applications.
Materials Science
In materials science, 3-Ethynyl-imidazo[1,2-A]pyrazine is utilized for its unique properties that contribute to the development of new materials . Its molecular structure can be incorporated into polymers, enhancing their functionality for specific applications, such as improved durability or conductivity.
Pharmaceuticals
This compound has shown promise in pharmacology, particularly due to its structural analogy with purine, which is associated with diverse pharmacological activities such as anti-inflammatory, antihypertensive, anticancer, and antimalarial effects . It’s being explored for its potential in creating more effective and targeted medications.
Optoelectronic Devices
The optoelectronic properties of 3-Ethynyl-imidazo[1,2-A]pyrazine derivatives make them suitable for use in organic solar cells, fluorescence chemical sensors, and organic light-emitting diodes (OLEDs) . These applications are crucial for advancing technology in energy-efficient lighting and displays.
Sensors
Due to its photophysical properties, 3-Ethynyl-imidazo[1,2-A]pyrazine is being studied for use in sensors . The compound’s ability to emit light upon reacting with certain substances makes it an excellent candidate for developing sensitive and specific detection systems.
Anti-Cancer Drugs
Imidazo[1,2-A]pyrazine derivatives, including 3-Ethynyl-imidazo[1,2-A]pyrazine, are being investigated as covalent anticancer agents . Their ability to act as targeted covalent inhibitors makes them a promising area of research for the treatment of cancers with specific genetic mutations.
Confocal Microscopy and Imaging
This compound’s derivatives are reported to be useful as emitters for confocal microscopy and imaging . They can be used to create contrast agents that help in visualizing cellular structures and processes with high resolution.
Bioluminescence and Chemiluminescence
The chemiluminescent and bioluminescent properties of 3-Ethynyl-imidazo[1,2-A]pyrazine make it a valuable tool in imaging techniques . These properties are particularly useful in medical diagnostics and research, where visualization of biological processes is essential.
Mechanism of Action
Target of Action
It is known that imidazo[1,2-a]pyrazines, the core structure of 3-ethynyl-imidazo[1,2-a]pyrazine, have been associated with kinase inhibition or anti-angiogenic properties .
Mode of Action
It is known that imidazo[1,2-a]pyrazines can interact with their targets through various mechanisms, potentially including direct binding or functionalization .
Biochemical Pathways
Given the potential kinase inhibition or anti-angiogenic properties of imidazo[1,2-a]pyrazines , it is plausible that 3-Ethynyl-imidazo[1,2-A]pyrazine could affect pathways related to cell signaling and angiogenesis.
Result of Action
Given the potential kinase inhibition or anti-angiogenic properties of imidazo[1,2-a]pyrazines , it is plausible that 3-Ethynyl-imidazo[1,2-A]pyrazine could have effects on cell signaling and angiogenesis.
Future Directions
properties
IUPAC Name |
3-ethynylimidazo[1,2-a]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3/c1-2-7-5-10-8-6-9-3-4-11(7)8/h1,3-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLYBBCIBNZDXHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CN=C2N1C=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethynyl-imidazo[1,2-A]pyrazine |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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